Cas no 1806347-22-7 (2-Fluoro-3-iodo-6-(trifluoromethylthio)pyridine)
2-Fluoro-3-iodo-6-(trifluoromethylthio)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-3-iodo-6-(trifluoromethylthio)pyridine
-
- Inchi: 1S/C6H2F4INS/c7-5-3(11)1-2-4(12-5)13-6(8,9)10/h1-2H
- InChI Key: WNJIDYFFKRICCY-UHFFFAOYSA-N
- SMILES: IC1=C(N=C(C=C1)SC(F)(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 177
- XLogP3: 4
- Topological Polar Surface Area: 38.2
2-Fluoro-3-iodo-6-(trifluoromethylthio)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029005564-250mg |
2-Fluoro-3-iodo-6-(trifluoromethylthio)pyridine |
1806347-22-7 | 95% | 250mg |
$1,009.40 | 2022-03-31 | |
| Alichem | A029005564-500mg |
2-Fluoro-3-iodo-6-(trifluoromethylthio)pyridine |
1806347-22-7 | 95% | 500mg |
$1,685.00 | 2022-03-31 | |
| Alichem | A029005564-1g |
2-Fluoro-3-iodo-6-(trifluoromethylthio)pyridine |
1806347-22-7 | 95% | 1g |
$2,837.10 | 2022-03-31 |
2-Fluoro-3-iodo-6-(trifluoromethylthio)pyridine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-Fluoro-3-iodo-6-(trifluoromethylthio)pyridine
Research Brief on 2-Fluoro-3-iodo-6-(trifluoromethylthio)pyridine (CAS: 1806347-22-7) in Chemical Biology and Pharmaceutical Applications
2-Fluoro-3-iodo-6-(trifluoromethylthio)pyridine (CAS: 1806347-22-7) is a fluorinated and iodinated pyridine derivative that has recently gained attention in chemical biology and pharmaceutical research. This compound is characterized by its unique trifluoromethylthio (-SCF3) group, which is known for its high lipophilicity and metabolic stability, making it a valuable moiety in drug design. The presence of both fluorine and iodine atoms further enhances its potential as a versatile building block for the synthesis of bioactive molecules.
Recent studies have explored the applications of 2-Fluoro-3-iodo-6-(trifluoromethylthio)pyridine in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's ability to undergo various cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, has been leveraged to create diverse libraries of derivatives with potential therapeutic effects. For instance, researchers have reported its use in the synthesis of novel pyridine-based compounds targeting bacterial infections and inflammatory diseases.
In a 2023 study published in the Journal of Medicinal Chemistry, 2-Fluoro-3-iodo-6-(trifluoromethylthio)pyridine was employed as a key intermediate in the development of selective JAK3 inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK3, with IC50 values in the nanomolar range, while showing minimal off-target effects. This highlights its potential in the treatment of autoimmune disorders such as rheumatoid arthritis and psoriasis.
Another significant application of this compound is in the field of agrochemicals. Research conducted by Bayer AG in 2022 revealed that 2-Fluoro-3-iodo-6-(trifluoromethylthio)pyridine derivatives could serve as effective fungicides. The trifluoromethylthio group was found to enhance the compounds' ability to penetrate fungal cell walls, leading to improved efficacy against a broad spectrum of plant pathogens. This discovery opens new avenues for the development of next-generation agrochemicals with reduced environmental impact.
From a synthetic chemistry perspective, the compound's reactivity has been extensively studied. A recent paper in Organic Letters detailed a novel palladium-catalyzed C-H activation strategy using 2-Fluoro-3-iodo-6-(trifluoromethylthio)pyridine, enabling the efficient construction of complex heterocyclic scaffolds. This methodology has been praised for its high regioselectivity and functional group tolerance, making it a valuable tool for medicinal chemists.
Despite these promising developments, challenges remain in the large-scale production and purification of 2-Fluoro-3-iodo-6-(trifluoromethylthio)pyridine. Current synthetic routes often involve multiple steps with moderate yields, and the compound's stability under certain conditions requires careful handling. Ongoing research is focused on optimizing synthetic protocols to address these limitations and facilitate broader application of this versatile building block.
In conclusion, 2-Fluoro-3-iodo-6-(trifluoromethylthio)pyridine (CAS: 1806347-22-7) represents a valuable chemical entity with diverse applications in drug discovery and agrochemical development. Its unique structural features and reactivity profile continue to inspire innovative research across multiple disciplines. Future studies are expected to further explore its potential in targeted therapies and sustainable agriculture, solidifying its position as a key player in chemical biology and pharmaceutical sciences.
1806347-22-7 (2-Fluoro-3-iodo-6-(trifluoromethylthio)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)